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Compound of Interest

Compound Name: Dibromsalan

Cat. No.: B1195951 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Dibromsalan, a halogenated salicylanilide. The following procedural guidance is intended for

researchers, scientists, and drug development professionals to ensure safe handling and

disposal in a laboratory setting. Adherence to these procedures is critical to minimize health

risks and environmental contamination.

Hazard Identification and Safety Precautions
Dibromsalan is a hazardous chemical requiring careful handling. Key hazards include:

Toxicity: Toxic if swallowed and harmful if inhaled.[1]

Corrosivity: Causes severe skin burns and serious eye damage.[1][2]

Carcinogenicity: May cause cancer by inhalation.[1]

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[1]

Due to these hazards, all handling and disposal of Dibromsalan and its waste must be

performed with appropriate personal protective equipment (PPE) and in designated areas.

Recommended Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene).

Eye Protection: Chemical safety goggles or a face shield.[2]
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Protective Clothing: A lab coat or chemical-resistant apron.[1]

Respiratory Protection: If handling powders or creating aerosols, use a NIOSH-approved

respirator.[2]

Quantitative Data Summary
The following table summarizes key quantitative data for a related compound, which provides

insight into the necessary handling precautions.

Property Value Source

Physical State
Off-white to straw-yellow

solid/liquid
[1]

Melting Point 15 °C (59 °F) [1]

Boiling Point 160 °C (320 °F) [1]

Flash Point
63 °C (145 °F) - Combustible

liquid Class IIIA
[1]

Acute Oral LD50 (rat) 235 mg/kg [2]

Acute Dermal LD50 (rabbit) > 5050 mg/kg [2]

Inhalation LC50 (rat) 1.51 mg/L (4 hr) [2]

Step-by-Step Disposal Procedures
The primary method for the disposal of Dibromsalan is through a licensed hazardous waste

management company.[3] In-laboratory treatment of halogenated aromatic compounds is not

recommended due to the potential for hazardous reactions and the production of other toxic

byproducts.

Step 1: Waste Segregation and Collection

Identify Waste Streams: Separate waste into the following categories:
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Solid Waste: Contaminated labware (e.g., gloves, pipette tips, paper towels), and residual

solid Dibromsalan.

Liquid Waste: Unused solutions containing Dibromsalan and rinsates from cleaning

contaminated glassware.

Use Designated Containers:

Collect all Dibromsalan waste in clearly labeled, dedicated hazardous waste containers.

[4][5]

Containers must be made of a compatible material (e.g., glass or high-density

polyethylene) and have a secure, tight-fitting lid.[6]

Label containers with "Hazardous Waste," the name "Dibromsalan," and the associated

hazards (Toxic, Corrosive, Environmental Hazard).[4]

Step 2: Handling and Storage of Waste

Minimize Storage: Accumulate the minimum amount of waste necessary before arranging for

disposal. Do not store more than 10 gallons of hazardous waste in the laboratory.[4]

Safe Storage Location: Store waste containers in a well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[7]

Secondary Containment: Use secondary containment for all liquid waste containers to

prevent the spread of spills.[4]

Keep Containers Closed: Always keep waste containers securely closed except when adding

waste.[4]

Step 3: Spill Management In the event of a spill, follow these procedures:

Evacuate and Secure: Alert others in the area and restrict access.

Wear Appropriate PPE: Don all recommended PPE before attempting to clean the spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1195951?utm_src=pdf-body
https://www.benchchem.com/product/b1195951?utm_src=pdf-body
https://www.benchchem.com/product/b1195951?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://ehs.yale.edu/sites/default/files/files/hazardous-waste-management.pdf
https://labman.ouhsc.edu/hbSections.aspx?ID=610&embed=true
https://www.benchchem.com/product/b1195951?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-s/S25515.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contain the Spill: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or

commercial sorbent pads). Do not use combustible materials like paper towels as the

primary absorbent for large spills. For solid spills, carefully sweep or scoop the material to

avoid creating dust.

Collect Spill Debris: Place all contaminated absorbent materials and cleaning supplies into a

designated hazardous waste container.[7] Never return spilled material to its original

container.[1]

Decontaminate the Area: Clean the spill area with soap and water. Collect all cleaning

materials as hazardous waste.

Seek Medical Attention: If there is any skin or eye contact, rinse the affected area with water

for at least 15-20 minutes and seek immediate medical attention.[7]

Step 4: Final Disposal

Contact Environmental Health and Safety (EHS): Arrange for the pickup and disposal of

Dibromsalan waste through your institution's Environmental Health and Safety office or a

licensed hazardous waste disposal contractor.[4]

Do Not Dispose in General Trash or Sewer: Under no circumstances should Dibromsalan or

its contaminated materials be disposed of in the regular trash or down the drain.[4] This is

due to its high toxicity to aquatic life.[1]

Experimental Protocols
As in-laboratory treatment is not recommended, no experimental protocols for the degradation

of Dibromsalan are provided. The accepted protocol is professional disposal.

Mandatory Visualization
The following diagram illustrates the decision-making and operational workflow for the proper

management and disposal of Dibromsalan waste in a laboratory setting.
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Caption: Workflow for Dibromsalan Waste Management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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